N-(2-methoxy-2-(2-methoxyphenyl)ethyl)-3-(4-(methylsulfonyl)phenyl)propanamide

• IUPAC Name: N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-3-(4-methylsulfonylphenyl)propanamide
• InChI: InChI=1S/C20H25NO5S/c1-25-18-7-5-4-6-17(18)19(26-2)14-21-20(22)13-10-15-8-11-16(12-9-15)27(3,23)24/h4-9,11-12,19H,10,13-14H2,1-3H3,(H,21,22)
• InChI Key: POCHYFAELFIIRQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(CNC(=O)CCC2=CC=C(C=C2)S(=O)(=O)C)OC
• Molecular Formula: C20H25NO5S
• Molecular Weight: 391.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has two methoxyphenyl groups attached to an ethyl chain, which is connected to a propanamide group with a methylsulfonylphenyl substituent. These functional groups suggest that this compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry or materials science.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The specific synthesis pathway would depend on the desired configuration and the available starting materials. Without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is quite complex. It likely has a significant degree of conformational flexibility due to the presence of several single bonds. The electron-donating methoxy groups and electron-withdrawing sulfonyl group could create interesting electronic effects.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The amide group could participate in condensation or hydrolysis reactions. The methoxy groups might undergo substitution reactions under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of multiple aromatic rings might increase its rigidity and impact its solubility.

Scientific Research Applications

Drug Design and Development

• Boronic acids and their esters, including this compound, are essential for designing new drugs and drug delivery systems. Researchers explore their potential as boron carriers for neutron capture therapy . .

Materials Science

• 2H-chromenes , a class of compounds that includes 3-(4-methanesulfonylphenyl)-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]propanamide, play a vital role in materials science. They are widely used in the development of functional materials due to their oxygen heterocyclic structure. .

Organic Synthesis

• Researchers leverage 2H-chromenes for their synthetic versatility. These compounds serve as building blocks in organic synthesis, allowing the construction of complex molecules. .

Biological Studies

• Investigating the biological effects of this compound can provide insights into its potential as a therapeutic agent. Researchers explore its interactions with biological targets, cellular pathways, and potential pharmacological applications. .

Pharmacokinetics and Metabolism

• Detailed studies are necessary to determine how this compound behaves in vivo. Researchers investigate its absorption, distribution, metabolism, and excretion (ADME) properties. .

Chemical Biology and Target Identification

• Researchers use this compound as a tool to identify specific biological targets. .

Mechanism of Action

Without specific context (such as a biological target), it’s difficult to predict the mechanism of action for this compound. If it’s intended to be a drug, its mechanism would depend on its interactions with a specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed when working with it.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. It could be explored as a potential pharmaceutical compound, or used as a building block in the synthesis of complex organic molecules.